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Compound of Interest

Compound Name: Boc-Dab(Aloc)-OH

Cat. No.: B558581 Get Quote

Technical Guide: Boc-Dab(Aloc)-OH
This guide provides an in-depth overview of the chemical properties of N-α-tert-

Butoxycarbonyl-N-γ-allyloxycarbonyl-L-α,γ-diaminobutyric acid, commonly known as Boc-
Dab(Aloc)-OH. This compound is a valuable building block in peptide synthesis and drug

development, incorporating two distinct orthogonal protecting groups that allow for selective

deprotection strategies.

Physicochemical Data
The key quantitative data for Boc-Dab(Aloc)-OH are summarized in the table below, providing

a quick reference for researchers.

Parameter Value Reference

CAS Number 171820-73-8 [1]

Molecular Formula C13H22N2O6 [1]

Molecular Weight 302.32 g/mol [1]

Molecular Structure and Protecting Groups
Boc-Dab(Aloc)-OH is a derivative of L-α,γ-diaminobutyric acid. The α-amino group is protected

by a tert-butoxycarbonyl (Boc) group, which is labile under acidic conditions. The γ-amino
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group is protected by an allyloxycarbonyl (Aloc) group, which is selectively removed by

palladium-catalyzed reactions. This orthogonal protection scheme is crucial for the stepwise

elongation of peptide chains and the introduction of modifications at specific sites.

Logical Relationship of Boc-Dab(Aloc)-OH Components
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Caption: Molecular components of Boc-Dab(Aloc)-OH.

Experimental Protocols
Detailed experimental protocols for the application of Boc-Dab(Aloc)-OH in solid-phase

peptide synthesis (SPPS) are beyond the scope of this introductory guide. However, a

generalized workflow is presented below to illustrate its utility.

General Workflow for Incorporation in SPPS
Resin Loading: The C-terminal amino acid is attached to a solid support (resin).

Deprotection: The N-terminal protecting group of the resin-bound amino acid is removed.

Coupling of Boc-Dab(Aloc)-OH: Boc-Dab(Aloc)-OH is activated using a suitable coupling

reagent (e.g., HBTU, HATU) and coupled to the deprotected N-terminus of the growing

peptide chain.
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Selective Deprotection: The Boc or Aloc group can be selectively removed to allow for further

chain elongation at the α-amino group or modification at the γ-amino group, respectively.

Boc Removal: Treatment with an acid such as trifluoroacetic acid (TFA).

Aloc Removal: Treatment with a palladium(0) catalyst, such as

tetrakis(triphenylphosphine)palladium(0), in the presence of a scavenger.

Peptide Cleavage: Once the desired peptide sequence is assembled, the peptide is cleaved

from the resin, and all remaining protecting groups are removed.
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General Experimental Workflow for SPPS using Boc-Dab(Aloc)-OH
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Caption: SPPS workflow with Boc-Dab(Aloc)-OH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b558581?utm_src=pdf-body-img
https://www.benchchem.com/product/b558581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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